Cas no 1366564-64-8 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid
• CAS No: 1366564-64-8
• MF: C₁₄H₁₇FN₂O₆
• MW: 328.292987585068
• CID: 6178068
• PubChem ID: 165795658
• Update Time: 2025-06-07

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid
• 1366564-64-8
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-2-nitrophenyl)propanoic acid
• EN300-1163498

• Inchi： 1S/C14H17FN2O6/c1-14(2,3)23-13(20)16-10(7-12(18)19)9-6-8(15)4-5-11(9)17(21)22/h4-6,10H,7H2,1-3H3,(H,16,20)(H,18,19)/t10-/m1/s1
• InChI Key： DXACOKCEVMLAAV-SNVBAGLBSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.10706443g/mol
• Monoisotopic Mass: 328.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic Acid (CAS No. 1366564-64-8)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid, with the CAS number 1366564-64-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structure of this compound features a chiral center at the proline-like moiety, which is crucial for its biological activity. The presence of a (tert-butoxy)carbonylamino group enhances its stability and reactivity, making it an ideal intermediate in the synthesis of more complex molecules. Additionally, the 5-fluoro-2-nitrophenyl substituent introduces unique electronic properties that can influence its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of a fluoro group into pharmaceuticals has been shown to improve their pharmacokinetic profiles, leading to more effective and longer-lasting therapeutic outcomes. The nitro group further contributes to the compound's reactivity and potential biological activity, making it a versatile building block for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid represents a significant advancement in this area, as it combines several key structural features that are known to enhance biological activity. Its chiral center ensures high selectivity, while the protective group improves synthetic accessibility.

The potential applications of this compound are vast, particularly in the development of novel therapeutics for various diseases. Its unique structural features make it suitable for targeting multiple biological pathways, offering hope for the discovery of new treatments for conditions such as cancer, inflammation, and infectious diseases. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for customization based on specific therapeutic needs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric catalysis and protective group strategies, are employed to ensure high yields and purity. These methodologies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of innovation in drug development.

In addition to its pharmaceutical potential, this compound may also find applications in other areas of research, such as materials science and agrochemicals. The combination of functional groups like (tert-butoxy)carbonylamino and 5-fluoro-2-nitrophenyl provides a rich scaffold for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

The latest advancements in computational chemistry have further accelerated the discovery process by allowing researchers to predict and optimize molecular properties before conducting experimental synthesis. This approach has significantly reduced the time and resources required for drug development, making compounds like (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid more accessible for therapeutic applications.

The safety and efficacy of any new compound are paramount before it can be translated into clinical use. Rigorous testing is conducted through in vitro and in vivo studies to evaluate its biological activity, toxicity profiles, and pharmacokinetic properties. These studies provide critical insights into how the compound behaves within biological systems and guide further optimization efforts.

The role of fluorine in pharmaceuticals cannot be overstated, as it has been shown to enhance drug efficacy by improving binding affinity and metabolic stability. The presence of a fluoro group in this compound underscores its potential as a lead molecule for developing next-generation therapeutics. Moreover, the nitro group can be further functionalized to introduce additional variability into the molecular structure.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential across various therapeutic domains. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid will play a pivotal role in shaping the future of medicine.